Cas no 1131594-23-4 (3-Bromo-4-butyramidobenzoic acid)

• Product Name: 3-Bromo-4-butyramidobenzoic acid
• CAS No: 1131594-23-4
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 1030476
• PubChem ID: 45072113
• Update Time: 2025-04-20

3-Bromo-4-butyramidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-butyramidobenzoic acid
• 3-bromo-4-(butanoylamino)benzoic acid
• AKOS013645942
• DTXSID60662380
• 1131594-23-4
• DB-366142
• 3-Bromo-4-butanamidobenzoic acid
• 3-Bromo-4-butyramidobenzoicacid

• Inchi： 1S/C11H12BrNO3/c1-2-3-10(14)13-9-5-4-7(11(15)16)6-8(9)12/h4-6H,2-3H2,1H3,(H,13,14)(H,15,16)
• InChI Key： RKLPKORJFHRJSS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(CCC)=O

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų